Cas no 95480-29-8 (1-(4-Ethoxyphenyl)ethynyl-4-n-pentylbenzene)

• Product Name: 1-(4-Ethoxyphenyl)ethynyl-4-n-pentylbenzene
• CAS No: 95480-29-8
• MF: C₂₁H₂₄O
• MW: 292.414666175842
• MDL: MFCD01218020
• CID: 91108
• PubChem ID: 610223
• Update Time: 2024-10-25

1-(4-Ethoxyphenyl)ethynyl-4-n-pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxyphenyl)ethynyl-4-n-pentylbenzene
• 1-[(4-Ethoxyphenyl)ethynyl]-4-n-pentylbenzene
• 1-ethoxy-4-[2-(4-pentylphenyl)ethynyl]benzene
• 1-(2-(4-ETHOXYPHENYL)ETHYNYL)-4-PENTYLBENZENE
• 1-[(4-Ethoxyphenyl)ethynyl]-4-pentylbenzene
• 4-ethoxy-1-[2-(4-pentylphenyl)ethynyl]benzene
• Benzene,1-ethoxy-4-[(4-pentylphenyl)ethynyl]- (9CI)
• 1-(4-Ethoxyphenyl)-2-(4-pentylphenyl)ethyne
• PTP 502
• 1-Ethoxy-4-[2-(4-pentylphenyl)ethynyl]benzene (ACI)
• Benzene, 1-ethoxy-4-[(4-pentylphenyl)ethynyl]- (9CI)
• 1-[2-(4-ethoxyphenyl)ethynyl]-4-pentylbenzene
• AKOS024348947
• Benzene, 1-ethoxy-4-[2-(4-pentylphenyl)ethynyl]-
• 1-(4-Ethoxyphenyl)ethynyl-4-N-pentylbenzene,99+%
• 1-Ethoxy-4-[(4-pentylphenyl)ethynyl]benzene
• Benzene, 1-ethoxy-4-[(4-pentylphenyl)ethynyl]-
• DTXSID10346183
• 95480-29-8
• 1-(4-Ethoxyphenyl)-2-(4-N-pentylphenyl)-acetylene
• DB-009019
• AS-30540
• SCHEMBL8737048
• 1-Ethoxy-4-((4-pentylphenyl)ethynyl)benzene
• 1-(4-Ethoxyphenyl)-2-(4-n-pentylphenyl)acetylene
• 1-[(4-Ethoxyphenyl)ethynyl]-4-pentylbenzene #
• MFCD01218020

• MDL： MFCD01218020
• Inchi： 1S/C21H24O/c1-3-5-6-7-18-8-10-19(11-9-18)12-13-20-14-16-21(17-15-20)22-4-2/h8-11,14-17H,3-7H2,1-2H3
• InChI Key： QRMMWBMCJKXXKV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)#CC1C=CC(CCCCC)=CC=1

Computed Properties

• Exact Mass: 292.18300
• Monoisotopic Mass: 292.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.02 g/cm3
• Melting Point: 62°C
• Boiling Point: 178-180°C/0.5mm
• Flash Point: 178-180°C/0.5mm
• Refractive Index: 1.562
• PSA: 9.23000
• LogP: 5.21780
• Solubility: Insoluble in water